![molecular formula C14H19FN4O3S B2361345 3-fluoro-4-methoxy-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide CAS No. 2034343-91-2](/img/structure/B2361345.png)
3-fluoro-4-methoxy-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide
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Description
3-fluoro-4-methoxy-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H19FN4O3S and its molecular weight is 342.39. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-4-methoxy-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-4-methoxy-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Kinase Inhibition
- BLU-667 , a derivative of this compound, exhibits remarkable selectivity against the RET kinase. In a kinase library containing 371 kinases, BLU-667 demonstrated at least 100-fold higher selectivity for RET compared to 96% of the kinases tested . This specificity makes it a promising candidate for targeted cancer therapies.
Anticancer Activity
- In cancer cell lines harboring RET mutations, BLU-667 specifically inhibits RET signaling and effectively suppresses cell proliferation. In preclinical studies, it demonstrated efficacy against non-small cell lung cancer (NSCLC) and thyroid cancer xenografts driven by various RET mutations and fusions .
Antimicrobial Potential
- Imidazole-containing compounds, including derivatives of this molecule, have shown good antimicrobial activity. For instance, compounds 1a and 1b exhibited promising potential in inhibiting microbial growth .
Indole Derivatives
- Although not directly related to this compound, indole derivatives are of wide interest due to their diverse biological and clinical applications. For example, indole-3-acetic acid, a plant hormone produced from tryptophan degradation, plays a crucial role in plant growth and development .
properties
IUPAC Name |
3-fluoro-4-methoxy-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN4O3S/c1-10(2)13(9-19-16-6-7-17-19)18-23(20,21)11-4-5-14(22-3)12(15)8-11/h4-8,10,13,18H,9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVNFSUCDOVZKTL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN1N=CC=N1)NS(=O)(=O)C2=CC(=C(C=C2)OC)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.39 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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